Cas no 1936674-40-6 (2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine)

• Product Name: 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine
• CAS No: 1936674-40-6
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD31420727
• CID: 5211735
• PubChem ID: 130699058
• Update Time: 2025-06-13

2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(1-methylpyrazol-4-yl)pyrazine
• 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine

• MDL： MFCD31420727
• Inchi： 1S/C8H7ClN4/c1-13-5-6(2-12-13)7-3-11-8(9)4-10-7/h2-5H,1H3
• InChI Key： GCQMWORVANQUOB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2=CN(C)N=C2)N=C1

Additional information on 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine

Research Briefing on 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine (CAS: 1936674-40-6) in Chemical Biology and Pharmaceutical Applications

2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine (CAS: 1936674-40-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrazine and pyrazole moieties, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine as a precursor for the synthesis of novel JAK2 inhibitors. The compound's chloro-substituted pyrazine ring was found to be highly reactive in palladium-catalyzed cross-coupling reactions, enabling efficient derivatization. The resulting inhibitors exhibited nanomolar potency against JAK2, a kinase implicated in myeloproliferative disorders, with promising selectivity profiles.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine was incorporated into a series of antimicrobial agents targeting bacterial DNA gyrase. The compound's pyrazole moiety was shown to enhance binding affinity through hydrogen bonding interactions with key residues in the gyrase active site. This research highlights the compound's potential in addressing the growing challenge of antibiotic resistance.

Recent synthetic methodology developments have also focused on 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine. A 2024 paper in Organic Letters described a novel, high-yield synthetic route to this compound using microwave-assisted cyclization, significantly reducing reaction times compared to traditional methods. This advancement has important implications for scaling up production for pharmaceutical applications.

Pharmacokinetic studies of derivatives containing this scaffold have shown favorable drug-like properties, including good metabolic stability and oral bioavailability. The compound's balanced lipophilicity (clogP ~2.1) and molecular weight (209.63 g/mol) make it particularly attractive for lead optimization in drug discovery programs.

Ongoing research is exploring the use of 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine in PROTAC (proteolysis targeting chimera) design, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being investigated. Preliminary results suggest that the compound's rigidity and appropriate length make it suitable for this emerging therapeutic modality.

In conclusion, 2-chloro-5-(1-methyl-1H-pyrazol-4-yl)pyrazine (CAS: 1936674-40-6) represents a valuable chemical scaffold with diverse applications in medicinal chemistry. Its recent utilization in kinase inhibitor development, antimicrobial agents, and novel therapeutic approaches underscores its importance in contemporary drug discovery efforts. Further research is warranted to fully explore the therapeutic potential of this versatile building block.